4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid

Medicinal Chemistry Peptidomimetic Synthesis Protecting Group Strategy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H20N2O6S2
Molecular Weight 376.5 g/mol
CAS No. 745801-01-8
Cat. No. B3282136
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid
CAS745801-01-8
Molecular FormulaC14H20N2O6S2
Molecular Weight376.5 g/mol
Structural Identifiers
SMILESCC(C)(C)OC(=O)N1CCN(C(C1)C(=O)O)S(=O)(=O)C2=CC=CS2
InChIInChI=1S/C14H20N2O6S2/c1-14(2,3)22-13(19)15-6-7-16(10(9-15)12(17)18)24(20,21)11-5-4-8-23-11/h4-5,8,10H,6-7,9H2,1-3H3,(H,17,18)
InChIKeyWACVAYWBRJVJPJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Profile of 4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid


4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 745801-01-8) is a dual-protected piperazine-2-carboxylic acid derivative with molecular formula C14H20N2O6S2 and a molecular weight of 376.45 g/mol . It features an N4-Boc protecting group, an N1-thiophene-2-sulfonyl group, and a free C2-carboxylic acid, yielding a single H-bond donor center, six H-bond acceptors, a topological polar surface area (tPSA) of 123 Ų, and a calculated logP of approximately 0.30 [1]. The compound is listed in the ZINC database (ZINC915958) and carries the MDL identifier MFCD18380289 . Commercial suppliers report purities ranging from 95% to ≥98% .

Orthogonal Protection Boc-N4 and free C2-COOH enable sequential chemoselective elaboration
Pre-Installed Sulfonamide Thiophene-2-sulfonyl at N1 bypasses post-coupling sulfonylation
Library Synthesis Dual-diversification building block for parallel amide coupling and N4 re-functionalization

Why Generic Piperazine Building Blocks Are Inadequate Replacements


The target compound integrates three functional domains—a Boc-protected N4, a thiophene-2-sulfonylated N1, and a free C2-carboxylic acid—within a single scaffold. This precise arrangement enables sequential, chemoselective elaboration: the carboxylic acid can be activated for amide coupling while the Boc group remains intact, then later deprotected under orthogonal acidic conditions to reveal a secondary amine for further diversification [1]. Attempting to substitute with the Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1, MW 276.3) sacrifices the N4 protection step, forcing re-Boc installation and adding synthetic steps. Conversely, using 1-Boc-4-(thiophene-2-sulfonyl)piperazine (CAS 774575-85-8, MW 332.44) lacks the C2-carboxylic acid entirely [2], requiring de novo introduction of the carboxyl handle. These structural differences produce measurable divergences in molecular weight, polar surface area, logP, and hydrogen-bonding capacity that alter both reactivity and downstream purification profiles [3].

Target Compound
Boc-N4 + thiophene-2-SO2-N1 + free C2-COOH in a single scaffold with orthogonal reactivity
Boc-Deprotected Analog
Exposed N4 amine competes for acylation; re-Boc installation adds synthetic steps and may shift chromatographic profiles
Target Compound
C2-COOH present for direct amide conjugation with pH-dependent workup capability
Non-Carboxylated Analog
Lacks C2-carboxyl handle entirely; de novo carboxyl introduction requires multi-step sequences with reported yield losses
Target Compound
Thiophene-2-sulfonyl provides lower logP and additional H-bond acceptor vs phenylsulfonyl analogs
Phenylsulfonyl Analog
Higher calculated lipophilicity may alter solubility and non-specific binding in fragment screening libraries

Quantitative Differentiation from Closest Structural Analogs


Orthogonal Protection Architecture

The target compound retains an acid-labile Boc group at N4 while presenting a free C2-carboxylic acid, enabling selective amide bond formation at the carboxyl position without N4 deprotection. The Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1) exposes a nucleophilic secondary amine at N4 that competes for acylation, leading to mixtures requiring chromatographic separation . The Boc group adds 100.14 Da to the molecular weight (376.45 vs. 276.31 Da for the deprotected form) . The tPSA increases from approximately 95 Ų (estimated for the deprotected analog) to 123 Ų for the Boc-protected compound [1], altering aqueous solubility and chromatographic retention.

Orthogonal Protection Architecture
Class-level inference
MW +100.14 Da; tPSA +28 Ų; HBD −1 vs deprotected analog
Supports sequential diversification workflow with Boc-stable amide coupling
Predicted tPSA for comparator; confirm chromatographic retention experimentally
Medicinal Chemistry Peptidomimetic Synthesis Protecting Group Strategy

C2-Carboxylic Acid vs. Non-Carboxylated Scaffolds

The target compound bears a free carboxylic acid at the piperazine C2 position, providing a direct conjugation point for amines, alcohols, or hydrazines. The closest non-carboxylated comparator, 1-Boc-4-(thiophene-2-sulfonyl)piperazine (CAS 774575-85-8, MW 332.44), lacks this functional group entirely [1]. Introducing a carboxyl group onto the piperazine ring post-sulfonylation typically requires multi-step sequences involving lithiation, carboxylation, or oxidation of pre-installed hydroxymethyl groups, with reported yields ranging from 40–70% [2]. The target compound circumvents these steps. The carboxylic acid also contributes a pKa of approximately 3.0–4.0 (class-level estimate for α-amino acids), enabling pH-dependent extraction during workup, a feature absent in the non-carboxylated analog.

C2-Carboxylic Acid vs Non-Carboxylated
Cross-study comparable
Pre-installed COOH avoids 2–3 synthetic steps; cumulative yield retention ~40–70%
Reduces library synthesis effort and cost-per-gram of elaborated compounds
Synthetic step estimates based on lithiation/carboxylation literature precedent
Amide Coupling Fragment-Based Drug Discovery Solid-Phase Synthesis

Thiophene-2-Sulfonyl Electronic and Lipophilicity Effects

The thiophene-2-sulfonyl group is more electron-rich and less lipophilic than a phenylsulfonyl substituent. The target compound's calculated logP of 0.298 [1] is approximately 0.6–0.8 log units lower than the estimated logP of a hypothetical 4-Boc-1-(phenylsulfonyl)piperazine-2-carboxylic acid (~1.0–1.1, based on fragmental constant difference: π(thiophene) ≈ 1.61 vs. π(phenyl) ≈ 1.96) [2]. The polar desolvation penalty for the thiophene-sulfonyl compound is −17.71 kcal/mol [1], compared with an estimated −15 to −16 kcal/mol for the phenyl analog. The sulfur atom of the thiophene ring also provides a potential additional H-bond acceptor site not present in phenylsulfonyl analogs.

Thiophene-2-Sulfonyl Lipophilicity
Cross-study comparable
logP 0.298; ΔlogP ≈ −0.7 to −0.8 vs phenylsulfonyl analog
Supports fragment-like property space with improved aqueous solubility context
Calculated values from ZINC; phenylsulfonyl logP estimated by fragmental methods
Physicochemical Profiling ADME Prediction Sulfonamide SAR

Commercial Purity and Supply Chain Reliability

Multiple independent suppliers report purities for the target compound in the 95–98% range: MolCore specifies NLT 98% , Leyan reports 98% , and CheMenu lists 95% . The compound is recommended for storage sealed in dry conditions at 2–8 °C . GHS hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . In comparison, the Boc-deprotected analog 4-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid (CAS 1420785-54-1) has fewer supplier listings and no aggregated purity or stability data , introducing supply-chain uncertainty for multi-gram procurement.

Commercial Purity & Supply
Data to verify
95–98% purity across ≥3 independent suppliers; documented storage at 2–8°C
Supports multi-vendor procurement with reproducible purity specification
Supplier-reported data; independent QC verification recommended before scale-up
Quality Control Procurement Specification Stability

Conformational Flexibility and Three-Dimensional Character

The target compound has 5 rotatable bonds (Boc tert-butyl, Boc-O-C, C2-COOH, N1–S, and S–thiophene) [1], conferring moderate conformational flexibility. This contrasts with 4-(thiophene-2-sulfonyl)piperazine-1,3-dicarboxylic acid (referenced in WO2004031182A1 [2]), which has only 3–4 rotatable bonds due to the absence of the tert-butyl group. The fraction of sp³-hybridized carbons (Fsp³) for the target compound is 0.50 [1], placing it in the desirable range for fragment-like and lead-like chemical space (Fsp³ ≥ 0.42 correlates with clinical success). The Boc group alone contributes 3 of the 5 rotatable bonds, offering a tunable handle: upon deprotection, the scaffold rigidifies, enabling systematic conformational probing in SAR campaigns.

3D Character & Conformation
Class-level inference
Fsp³ 0.50; 5 rotatable bonds; heavy atom count 24
Supports fragment diversity screening with favorable three-dimensional topology
ZINC calculated properties; Boc removal rigidifies scaffold for SAR conformational probing
Conformational Analysis Ligand Efficiency Scaffold Diversity

Optimal Procurement and Application Scenarios


Sequential Diversification in Parallel Library Synthesis

The orthogonal Boc and carboxylic acid functionalities enable a two-step sequential diversification strategy: (1) amide coupling at the C2-COOH with a primary or secondary amine library (e.g., using HATU/DIPEA in DMF), and (2) Boc deprotection with TFA/CH₂Cl₂ followed by re-functionalization of the liberated N4 with sulfonyl chlorides, acyl chlorides, or isocyanates. This sequence, applied to a 96-well format, can generate a 160–384 member library from a single batch of the building block, with LC-MS monitoring confirming the expected base peak in all wells at an average purity of >80% [1]. The target compound's logP of 0.30 and tPSA of 123 Ų place the unelaborated scaffold within lead-like chemical space, increasing the probability that final library members will satisfy Lipinski and Veber criteria [2].

GPCR and Protease Bioisostere Synthesis

The thiophene-2-sulfonylpiperazine-2-carboxylic acid scaffold appears as a core substructure in patent WO2004031182A1, which discloses piperazine derivatives with applications in treating infertility [3]. The target compound serves as a direct precursor to 4-hexyl-N-(9-ethylcarbazol-3-yl)-1-thiophen-2-ylsulfonylpiperazine-2-carboxamide and related analogs described therein. Procurement of the pre-functionalized building block bypasses the need to introduce the thiophene-2-sulfonyl group onto a piperazine-2-carboxylic acid core—a transformation that typically requires thiophene-2-sulfonyl chloride, a base (e.g., Et₃N or K₂CO₃), and anhydrous conditions (THF or DMF, 0 °C to rt, 3–5 h) [4]—saving one full synthetic step per target molecule.

Constrained Amino Acid Surrogate in Peptidomimetics

Piperazine-2-carboxylic acid derivatives are established as conformationally constrained amino acid surrogates in peptidomimetic design [5]. The target compound, with the N1 already capped by a thiophene-2-sulfonyl group, can be directly incorporated into a growing peptide chain via standard solid-phase peptide synthesis (SPPS) protocols at the C2-carboxyl position. Subsequent Boc removal with 20–50% TFA exposes the N4 amine for on-resin sulfonylation or acylation. The thiophene-2-sulfonyl group provides a UV-active chromophore (λmax ~230–240 nm) that facilitates HPLC monitoring during purification. The compound's single H-bond donor limits undesired inter-chain aggregation during SPPS, a common problem with unprotected piperazine-2-carboxylic acids [2].

Fragment-Based Screening with Three-Dimensional Scaffolds

Fragment-based drug discovery (FBDD) programs increasingly prioritize scaffolds with Fsp³ ≥ 0.42 and non-planar topology to improve hit-to-lead progression rates. The target compound's Fsp³ of 0.50, 5 rotatable bonds, and molecular weight of 376 Da place it at the upper boundary of fragment space (MW ≤ 300 Da for strict Rule of Three compliance) but well within the 'lead-like' window [2]. The polar desolvation penalty of −17.71 kcal/mol, while significant, is offset by the favorable apolar desolvation term of +0.98 kcal/mol, predicting adequate aqueous solubility for high-concentration biochemical screening. Procurement at ≥95% purity with 5 rotatable bonds and 6 H-bond acceptors provides a versatile, three-dimensional core that can be elaborated into diverse chemotypes after primary fragment hit confirmation .

Application
Selection Property
Validation Focus
Parallel library diversification
Orthogonal Boc/COOH dual-handle reactivity
Sequential coupling efficiency and intermediate purity by LC-MS
GPCR-modulator bioisostere synthesis
Pre-installed thiophene-2-sulfonylpiperazine core
Receptor signaling assay context; patent-scaffold fidelity
Peptidomimetic SPPS incorporation
Single H-bond donor; UV-active sulfonamide chromophore
On-resin coupling yield and aggregation control
Fragment-based screening scaffold
Fsp³ ≥ 0.42; moderate rotatable bond count; lead-like MW
Aqueous solubility and biochemical assay compatibility
Quote Request

Request a Quote for 4-(tert-Butoxycarbonyl)-1-(thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.